Cas no 1198475-40-9 (6-Bromo-2-(methylthio)thieno[2,3-d]pyrimidin-4(3H)-one)

• Product Name: 6-Bromo-2-(methylthio)thieno[2,3-d]pyrimidin-4(3H)-one
• CAS No: 1198475-40-9
• MF: C₇H₅BrN₂OS₂
• MW: 277.161397695541
• MDL: MFCD12407813
• CID: 1077813
• PubChem ID: 45588464
• Update Time: 2025-10-12

6-Bromo-2-(methylthio)thieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(methylthio)thieno[2,3-d]pyrimidin-4(3H)-one
• 6-Bromo-2-(methylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one
• AG-C-08109
• CTK7B5422
• MolPort-009-196-604
• QC-5364
• SS-5009
• DB-369045
• DTXSID20670663
• 1198475-40-9
• AKOS005073857
• 6-bromo-2-methylsulfanyl-3H-thieno[2,3-d]pyrimidin-4-one

• MDL： MFCD12407813
• Inchi： 1S/C7H5BrN2OS2/c1-12-7-9-5(11)3-2-4(8)13-6(3)10-7/h2H,1H3,(H,9,10,11)
• InChI Key： IOHONOJVTPAGLZ-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(NC(=NC=2S1)SC)=O

Computed Properties

• Exact Mass: 275.90267g/mol
• Monoisotopic Mass: 275.90267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 6-Bromo-2-(methylthio)thieno[2,3-d]pyrimidin-4(3H)-one

6-Bromo-2-(methylthio)thieno[2,3-d]pyrimidin-4(3H)-one: A Comprehensive Overview

The compound 6-Bromo-2-(methylthio)thieno[2,3-d]pyrimidin-4(3H)-one, identified by the CAS number 1198475-40-9, is a structurally complex heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thienopyrimidones, which are known for their diverse biological activities and synthetic versatility. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and applications.

The synthesis of 6-Bromo-2-(methylthio)thieno[2,3-d]pyrimidin-4(3H)-one typically involves multi-step reactions, often starting from readily available starting materials such as thiophene derivatives. The introduction of the bromine atom at the 6-position and the methylthio group at the 2-position is crucial for determining its unique chemical properties. Researchers have explored various reaction conditions, including microwave-assisted synthesis and catalytic processes, to optimize the yield and purity of this compound. These methods not only improve efficiency but also align with the growing demand for sustainable chemical practices.

In terms of biological activity, 6-Bromo-2-(methylthio)thieno[2,3-d]pyrimidin-4(3H)-one has shown promising results in preliminary studies targeting specific enzymes and receptors. For instance, recent research has highlighted its potential as an inhibitor of certain kinases involved in cellular signaling pathways. This makes it a valuable candidate for drug discovery programs focused on treating conditions such as cancer and inflammatory diseases. Additionally, its ability to modulate ion channels has opened new avenues for exploring its role in neurodegenerative disorders.

The structural uniqueness of this compound also lends itself to applications in materials science. Its heterocyclic framework can be incorporated into organic semiconductors or optoelectronic materials, where it may contribute to improved charge transport properties. Ongoing studies are investigating its electronic properties using advanced computational techniques such as density functional theory (DFT), which provide insights into its potential for use in next-generation electronic devices.

From a synthetic perspective, the presence of both bromine and methylthio groups in 6-Bromo-2-(methylthio)thieno[2,3-d]pyrimidin-4(3H)-one offers opportunities for further functionalization. These groups can serve as handles for attaching additional substituents, enabling the creation of libraries of related compounds for high-throughput screening. This approach is particularly valuable in drug design, where structural diversity is essential for identifying lead compounds with optimal pharmacokinetic profiles.

In conclusion, 6-Bromo-2-(methylthio)thieno[2,3-d]pyrimidin-4(3H)-one represents a fascinating molecule with multifaceted applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in both academic research and industrial development. As research continues to uncover its full potential, this compound is poised to make significant contributions to fields ranging from pharmaceuticals to materials science.